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Compound of Interest

Compound Name: 4-Acetyl-2-chlorobenzoic acid

Cat. No.: B1445511 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Acetyl-2-chlorobenzoic Acid

Authored by: A Senior Application Scientist
Introduction: 4-Acetyl-2-chlorobenzoic acid is a key organic intermediate utilized in the

synthesis of pharmaceuticals, agrochemicals, and dyes.[1] Its molecular structure, featuring a

benzene ring substituted with carboxylic acid, acetyl, and chloro groups, provides a versatile

scaffold for building more complex molecules.[1] Understanding the fundamental physical

properties of this compound is paramount for researchers and drug development professionals,

as these characteristics directly influence reaction kinetics, purification strategies, formulation,

and storage stability. This guide provides a comprehensive overview of its core physical

attributes, detailed experimental protocols for their verification, and the scientific rationale

behind these methodologies.

Core Physicochemical Properties
A summary of the essential physical and chemical data for 4-Acetyl-2-chlorobenzoic acid is

presented below. This data serves as a critical baseline for laboratory and industrial

applications.
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Property Value Source(s)

IUPAC Name 4-acetyl-2-chlorobenzoic acid [2]

CAS Number 115382-35-9 [2][3][4]

Molecular Formula C₉H₇ClO₃ [1][2][4]

Molecular Weight 198.60 g/mol [1][2][5]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 168-172 °C [1]

Density 1.37 g/cm³ [1]

Purity Typically ≥98% (by HPLC) [1][3]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol.

[1]

Shelf Life
2 years under recommended

storage conditions
[1]

Storage

Store in a cool, dry, and well-

ventilated area in a tightly

closed container.

[1]

Detailed Analysis of Key Physical Properties
Appearance and Form
4-Acetyl-2-chlorobenzoic acid typically presents as a white to off-white crystalline solid.[1]

The crystalline nature is indicative of a well-ordered molecular lattice, which is directly related

to its distinct melting point. The color can be an initial, qualitative indicator of purity; significant

deviation from off-white may suggest the presence of impurities or degradation products.

Solubility Profile: A Practical Insight
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The solubility of a compound is a critical parameter for a synthetic chemist. The molecule's

structure dictates its solubility characteristics: the polar carboxylic acid group imparts some

potential for hydrogen bonding, while the largely nonpolar chlorinated benzene ring and acetyl

group dominate, limiting aqueous solubility.

Aqueous Solubility: It is described as slightly soluble in water.[1] This is expected, as the

energetic cost of disrupting the hydrogen-bonding network of water is not fully compensated

by the solvation of the molecule.

Organic Solubility: Its solubility in organic solvents such as ethanol is a key practical

advantage.[1] This allows for its use in a wide range of non-aqueous reaction media,

facilitating homogeneous reaction conditions which are often essential for achieving high

yields and purity in organic synthesis. The choice of solvent is critical; protic solvents like

ethanol can interact with the carboxylic acid group, while aprotic solvents may be preferred

for reactions involving that functional group.

Thermal Stability and Melting Point
The melting point of 168-172°C is a defining physical constant for this compound.[1] For a

crystalline solid, the melting point range provides two key insights:

Identity: A sharp melting point, consistent with the literature value, serves as a reliable

indicator of the compound's identity.

Purity: Impurities disrupt the crystal lattice, typically causing a depression and broadening of

the melting point range. A narrow range (e.g., 1-2°C) suggests high purity, whereas a broad

range (e.g., >5°C) indicates the presence of significant impurities. The compound is noted to

be stable under normal conditions but decomposes when exposed to strong acids or bases.

[1]

Experimental Protocols for Property Verification
To ensure the integrity of starting materials, in-house verification of physical properties is a

cornerstone of good laboratory practice. The following protocols are self-validating systems for

determining melting point and solubility.
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Melting Point Determination using the Thiele Tube
Method
This classic technique provides a reliable and cost-effective means of determining the melting

point. The causality behind this method is the principle of uniform heat transfer provided by the

circulating mineral oil, ensuring the sample and the thermometer experience the same

temperature.

Step-by-Step Methodology:

Sample Preparation: Finely crush a small amount of the 4-Acetyl-2-chlorobenzoic acid
powder. A fine powder ensures efficient and uniform heat transfer within the sample.

Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small

amount (2-3 mm height) of the sample into the closed end. Tap the tube on a hard surface to

compact the sample tightly at the bottom.

Apparatus Setup: Secure the capillary tube to a calibrated thermometer using a rubber band

or wire. The sample should be level with the thermometer's bulb.

Thiele Tube Immersion: Clamp the Thiele tube and immerse the thermometer and capillary in

the mineral oil, ensuring the oil level is above the side-arm junction but below the

thermometer's immersion line.

Heating: Begin heating the side arm of the Thiele tube gently with a micro-burner. The

unique shape of the tube creates a convection current, ensuring the oil circulates and

provides a uniform temperature.

Observation: Heat rapidly to about 15-20°C below the expected melting point (168°C). Then,

reduce the heating rate to 1-2°C per minute. A slow heating rate is crucial for thermal

equilibrium between the oil, the thermometer, and the sample, preventing an overestimation

of the melting point.

Recording Data: Record the temperature at which the first drop of liquid appears (the lower

end of the range) and the temperature at which the entire sample becomes a clear liquid (the

upper end of the range).
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Workflow Diagram: Melting Point Determination
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Caption: Workflow for Melting Point Determination via Thiele Tube.

Qualitative Solubility Assessment
This experiment systematically determines the solubility profile of the compound in a range of

common laboratory solvents, which is vital for selecting appropriate solvents for reactions,

extractions, and chromatography.

Step-by-Step Methodology:

Solvent Selection: Prepare a set of test tubes, each containing 1 mL of a different solvent

(e.g., Water, Ethanol, Methanol, Acetone, Dichloromethane, Hexane).

Sample Addition: Add a small, pre-weighed amount (e.g., 10 mg) of 4-Acetyl-2-
chlorobenzoic acid to each test tube.

Initial Observation: Observe if the solid dissolves immediately at room temperature.

Agitation: Vigorously shake or vortex each tube for 30-60 seconds. The increased kinetic

energy helps overcome the activation energy barrier for dissolution.

Classification: Observe the results and classify as:

Soluble: The solid completely disappears, forming a clear solution.

Slightly Soluble: A significant portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve at all.

Heating (Optional): For samples that are slightly soluble or insoluble, gently warm the test

tube in a water bath to observe if solubility increases with temperature. Note any changes

upon cooling (e.g., recrystallization).

Workflow Diagram: Solubility Assessment
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Add 10mg of Compound
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Caption: Protocol for Qualitative Solubility Assessment.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Acetyl-2-chlorobenzoic acid is associated with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Causes skin irritation and serious eye irritation.[2][3]

May cause respiratory irritation.[2][3]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times when handling this chemical. All manipulations should be

performed in a well-ventilated fume hood to avoid inhalation of the powder.

Conclusion
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The physical properties of 4-Acetyl-2-chlorobenzoic acid—its crystalline form, distinct melting

point, and characteristic solubility profile—are foundational to its effective use in chemical

synthesis. The protocols outlined in this guide provide a robust framework for verifying these

properties, ensuring the quality and consistency of the material. For professionals in research

and drug development, a thorough understanding and verification of these parameters are

indispensable for predictable and successful synthetic outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1445511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

